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Compound of Interest

Compound Name: Hdac-IN-34

Cat. No.: B15581277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Hdac-IN-34, a representative selective

Histone Deacetylase 1 (HDAC1) inhibitor, with other prominent HDAC inhibitors. The

information presented is intended to support researchers in evaluating the therapeutic potential

of targeting HDAC1. Experimental data is summarized for clear comparison, and detailed

protocols for key validation assays are provided.

Performance Comparison of HDAC Inhibitors
The therapeutic efficacy and potential side effects of HDAC inhibitors are closely linked to their

isoform selectivity. Hdac-IN-34 is presented here as a compound with high selectivity for

HDAC1. The following table compares the inhibitory activity (IC50 values) of Hdac-IN-34's

representative compound, Mocetinostat, and other well-characterized HDAC inhibitors across

various HDAC isoforms. Lower IC50 values indicate higher potency.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15581277#bc-rfq
https://www.benchchem.com/product/b15581277/docs?utm_src=pdf-body#hdac-in-34-a-comparative-guide-to-a-selective-hdac1-inhibitor
https://www.benchchem.com/product/b15581277/docs?utm_src=pdf-body#hdac-in-34-a-comparative-guide-to-a-selective-hdac1-inhibitor
https://www.benchchem.com/product/b15581277/docs?utm_src=pdf-body#hdac-in-34-a-comparative-guide-to-a-selective-hdac1-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comp
ound

HDAC
1

HDAC
2

HDAC
3

HDAC
4

HDAC
6

HDAC
8

HDAC
11

Selecti
vity
Profile

Mocetin

ostat

(for

Hdac-

IN-34)

0.15

µM[1][2]

[3]

0.29

µM[2][4]

1.66

µM[2][4]

No

Activity[

1][2]

No

Activity[

1][2]

No

Activity[

2]

0.59

µM[2]

Class I

(HDAC

1/2/3) &

IV

(HDAC

11)

selectiv

e

Entinost

at (MS-

275)

0.243

µM[5][6]

[7]

0.453

µM[5][6]

[7]

0.248

µM[5][6]

[7]

>10

µM[7]

>10

µM[7]

>10

µM[7]
-

Class I

selectiv

e

Romide

psin

(FK228)

36

nM[8][9]

47

nM[8][9]
-

510

nM[9]

14

µM[8]
- -

Predom

inantly

Class I

Tacedin

aline

(CI-

994)

0.9

µM[10]

[11]

0.9

µM[10]

[11]

1.2

µM[10]

[11]

- -

>20

µM[11]

[12]

-

Class I

selectiv

e

Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the methods for validation, the following diagrams

illustrate the HDAC1 signaling pathway and a typical experimental workflow for evaluating

HDAC inhibitors.
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HDAC1 Signaling Pathway in Cancer
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HDAC1 signaling pathway and the effect of Hdac-IN-34.
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Experimental Workflow for HDAC1 Inhibitor Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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